BENGHE O ey &

Personal protective equipment for handling
ML202

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML202

Cat. No.: B15578613

Essential Safety and Handling Guide for ML202

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for ML202, a potent
activator of pyruvate kinase M2 (PKM2). Adherence to these procedures is essential to ensure
a safe laboratory environment and the integrity of your research.

Chemical and Safety Data

A comprehensive summary of the key quantitative and safety data for ML202 is provided in the

table below for easy reference.
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Property

Value

Reference

Chemical Name

4,6-Dihydro-6-[(3-
methoxyphenyl)methyl]-4-
methyl-2-(methylsulfinyl)-5H-
thieno[2',3":4,5]pyrrolo[2,3-
d]pyridazin-5-one

CAS Number 1221186-52-2 [1]
Molecular Formula C18H17N303S2

Molecular Weight 387.48 g/mol

Purity >98% (HPLC)

Appearance Crystalline solid

Storage Temperature

+4°C

Stock Solution Storage

-20°C for 1 month; -80°C for 6

months

Biological Activity

Potent activator of pyruvate
kinase M2 (PKM2) with an

IC50 of 73 nM. Exhibits little to

no activity against PKM1, PKL,

and PKR isoforms.

Personal Protective Equipment (PPE)

When handling ML202, the following personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

o Eye Protection: Wear chemical safety goggles or glasses.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

o Skin and Body Protection: A laboratory coat is essential. Ensure it is clean and fully buttoned.
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» Respiratory Protection: Use in a well-ventilated area. If dust or aerosols are generated, a
respirator may be necessary.

Operational Plan: Handling and Experimental
Protocol

Strict adherence to the following protocol is crucial for the safe handling and use of ML202 in a
laboratory setting.

1. Preparation and Weighing:

» Before handling, ensure all necessary PPE is donned correctly.

e Conduct all weighing and initial dilutions of solid ML202 in a chemical fume hood to prevent
inhalation of any airborne particles.

e Use a dedicated and calibrated analytical balance.

e Clean the balance and surrounding area thoroughly after use.

2. Solution Preparation:

o Prepare stock solutions of ML202 in a fume hood.

o Consult relevant literature for appropriate solvents.

o Cap vials tightly and label them clearly with the compound name, concentration, date, and
your initials.

o Store stock solutions as recommended: -20°C for short-term (up to 1 month) or -80°C for
long-term storage (up to 6 months) to maintain stability.[2]

3. Experimental Use:

» When adding ML202 to cell cultures or biochemical assays, work in a biological safety
cabinet to maintain sterility and prevent contamination.

» Avoid direct contact with the compound and solutions containing it.

o After use, decontaminate all work surfaces with an appropriate cleaning agent.

Disposal Plan

Proper disposal of ML202 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.
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e Solid Waste:

o Collect any unused solid ML202 in a clearly labeled, sealed container designated for
chemical waste.

o Contaminated consumables such as weighing paper, pipette tips, and microfuge tubes
should also be disposed of in this container.

e Liquid Waste:

o Dispose of unused solutions containing ML202 in a designated hazardous chemical waste
container.

o Do not pour solutions containing ML202 down the drain.
o General Disposal Guidelines:
o All waste must be disposed of in accordance with local, state, and federal regulations.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on chemical waste disposal procedures.

ML202 Signaling Pathway

The following diagram illustrates the mechanism of action of ML202 as an allosteric activator of
pyruvate kinase M2 (PKM2) in the glycolysis pathway.
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Mechanism of ML202 Action on PKM2

Glycolysis
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1 I
\ /
\‘Allosteric Activator Abstrate Substrate JFermentatjon
Inactive PKM2 (Dimer) Produces Catalyzes Lactate

Tetramerization

Active PKM2 (Tetramer)

Click to download full resolution via product page

Caption: ML202 promotes the tetramerization of inactive PKM2 dimers into their active form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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